N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide

• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-[1-[2-(2,6-dimethylphenoxy)ethylamino]-1-oxo-3-phenylpropan-2-yl]benzamide
• InChI: InChI=1S/C26H28N2O3/c1-19-10-9-11-20(2)24(19)31-17-16-27-26(30)23(18-21-12-5-3-6-13-21)28-25(29)22-14-7-4-8-15-22/h3-15,23H,16-18H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: GHFMWPHLYJJKFQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCCNC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide, also known as BDP-9066, is a novel compound that has shown potential as a therapeutic agent in various scientific research studies. This compound belongs to the class of benzamide derivatives and has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide is not fully understood, but it is believed to be mediated through the inhibition of specific enzymes and receptors. In cancer research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. In inflammation research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is a key mediator of inflammation. In neurological disorder research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects
N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to have various biochemical and physiological effects in scientific research studies. In cancer research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide for lab experiments is its ability to selectively target specific enzymes and receptors, which allows for more precise and targeted research. Another advantage is its potential therapeutic applications in various areas of research. One limitation of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide is its limited availability and high cost, which can make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide. In cancer research, future studies could focus on the development of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide as a potential anticancer agent and its efficacy in combination with other chemotherapeutic agents. In inflammation research, future studies could focus on the development of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide as a potential anti-inflammatory agent and its efficacy in animal models of inflammatory diseases. In neurological disorder research, future studies could focus on the development of N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide as a potential neuroprotective and cognitive-enhancing agent and its efficacy in animal models of neurodegenerative diseases.
In conclusion, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide is a novel compound that has shown potential as a therapeutic agent in various scientific research studies. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide could lead to the development of new treatments for cancer, inflammation, and neurological disorders.

Synthesis Methods

N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been synthesized using a multistep synthesis method. The first step involves the reaction of 2,6-dimethylphenol with ethylene oxide to form 2-(2,6-dimethylphenoxy)ethanol. The second step involves the reaction of 2-(2,6-dimethylphenoxy)ethanol with benzylamine to form N-benzyl-2-(2,6-dimethylphenoxy)ethylamine. The third step involves the reaction of N-benzyl-2-(2,6-dimethylphenoxy)ethylamine with 4-fluorobenzoyl chloride to form N-benzyl-2-(2,6-dimethylphenoxy)ethyl-4-fluorobenzamide. The final step involves the reaction of N-benzyl-2-(2,6-dimethylphenoxy)ethyl-4-fluorobenzamide with sodium hydride and benzyl bromide to form N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide.

Scientific Research Applications

N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been studied for its potential therapeutic applications in various scientific research studies. Some of the areas of research include cancer, inflammation, and neurological disorders. In cancer research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, N-(1-benzyl-2-{[2-(2,6-dimethylphenoxy)ethyl]amino}-2-oxoethyl)benzamide has been shown to have neuroprotective effects and improve cognitive function.